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Compound of Interest

Compound Name: 4-Methylbiphenyl!

Cat. No.: B165694

CAS Number: 644-08-6

This technical guide provides a comprehensive overview of 4-Methylbiphenyl, a key chemical
intermediate in various industrial applications, including the synthesis of pharmaceuticals,
agrochemicals, and materials for organic light-emitting diodes (OLEDs). This document is
intended for researchers, scientists, and professionals in drug development and related fields.

Chemical and Physical Properties

4-Methylbiphenyl, also known as 4-phenyltoluene, is an aromatic hydrocarbon. It is a white to
off-white crystalline solid at room temperature with a faint, characteristic aromatic odor.[1][2] It
is insoluble in water but soluble in organic solvents such as alcohol and ether.[1]

Table 1: Physical and Chemical Properties of 4-Methylbiphenyl
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Property Value Reference
CAS Number 644-08-6
Molecular Formula CizHa12 [2]
Molecular Weight 168.23 g/mol [2]
Appearance Wh'ite to off-white crystalline (2]

solid
Melting Point 45-49 °C [2][3]
Boiling Point 267-268 °C [21[31[4]
Density 1.015 g/cm3 [2][4]
Flash Point 110 °C [2][3]

N Insoluble in water; Soluble in
Solubility [1]
alcohol and ether

logP 3.66 [2]

Spectroscopic Data

The structural identification of 4-Methylbiphenyl is supported by various spectroscopic
techniques.

Table 2: Spectroscopic Data for 4-Methylbiphenyl
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Technique Key Data Points Reference
5 =7.42-7.19 (m, 9H), 2.41 (s,
1H NMR (CDCls) (5]
3H)
0=141.2,138.4,137.1, 129.5,
13C NMR (CDCIs) [6]
128.8, 127.1, 21.2
Major fragments at m/z 168,
Mass Spectrometry (EI) [7]
167, 152, 165, 39
Data available from NIST and
Infrared (IR) [8I[e][10][11]

SpectraBase

Synthesis and Reactivity

4-Methylbiphenyl is primarily synthesized through cross-coupling reactions. The most

common methods are the Suzuki-Miyaura coupling and Grignard reagent-based coupling.

Synthesis of 4-Methylbiphenyl
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Caption: Common synthetic routes to 4-Methylbiphenyl.

Experimental Protocols

Suzuki-Miyaura Coupling (General Procedure):

A typical Suzuki-Miyaura coupling reaction to synthesize 4-Methylbiphenyl involves the
reaction of an aryl halide (e.g., 4-bromotoluene) with an arylboronic acid (e.g., phenylboronic
acid) in the presence of a palladium catalyst and a base.[12]

+ Reactants and Catalyst Loading: To a reaction vessel, add the aryl halide (1 equivalent),
arylboronic acid (1.2-1.5 equivalents), a palladium catalyst such as Pd(OAc)z or Pd(PPhs)a
(0.01-0.1 equivalents), and a base like Na2COs or K2COs (2-3 equivalents).

¢ Solvent: A mixture of an organic solvent (e.g., toluene, THF, or dioxane) and an aqueous
solution of the base is commonly used.
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e Degassing: The reaction mixture is degassed by bubbling an inert gas like nitrogen or argon
through it to remove oxygen, which can deactivate the palladium catalyst.

o Reaction Conditions: The mixture is heated, typically to reflux, and stirred for several hours
until the reaction is complete, as monitored by techniques like TLC or GC.

» Work-up and Purification: After cooling, the reaction mixture is partitioned between an
organic solvent and water. The organic layer is separated, dried over an anhydrous salt (e.g.,
MgSO0a), and the solvent is removed under reduced pressure. The crude product is then
purified by chromatography or recrystallization.

Grignard Reagent Coupling (General Procedure):

The synthesis of 4-Methylbiphenyl can also be achieved by the coupling of a Grignard
reagent with a halobenzene, often catalyzed by a transition metal.[13][14][15]

o Grignard Reagent Formation: The Grignard reagent (e.g., p-tolylmagnesium bromide) is
prepared by reacting the corresponding aryl halide (p-bromotoluene) with magnesium
turnings in an anhydrous ether solvent (e.g., THF or diethyl ether) under an inert
atmosphere.

o Coupling Reaction: In a separate reaction vessel, the halobenzene (e.g., bromobenzene or
chlorobenzene) and a transition metal catalyst (e.g., MnClz or a palladium complex) are
dissolved in an anhydrous solvent.[13][14][15]

o Addition of Grignard Reagent: The prepared Grignard reagent is slowly added to the solution
containing the halobenzene and catalyst.

e Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated
to reflux for a period to ensure complete reaction.

e Quenching and Work-up: The reaction is carefully quenched by the addition of an acidic
agueous solution (e.g., dilute HCI). The product is then extracted with an organic solvent.

 Purification: The organic extracts are combined, washed, dried, and the solvent is
evaporated. The resulting crude 4-Methylbiphenyl is purified by distillation or
chromatography.
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Caption: Generalized experimental workflows for the synthesis of 4-Methylbiphenyl.

Reactivity

4-Methylbiphenyl undergoes typical electrophilic aromatic substitution reactions. The methyl
group is an activating group, directing incoming electrophiles to the ortho and para positions of
the methyl-substituted ring. It can also undergo oxidation of the methyl group to a carboxylic

acid and alkylation.[16]
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Applications

4-Methylbiphenyl is a versatile intermediate in the chemical industry.

o Pharmaceuticals: It is a key starting material in the synthesis of angiotensin Il receptor
antagonists, a class of drugs used to treat hypertension. For instance, it is a precursor to the
active pharmaceutical ingredient Telmisartan.[17]

e Agrochemicals and Dyes: It serves as a building block for various agrochemicals and

dyestuffs.

o OLED Materials: In the electronics industry, it is used in the synthesis of materials for
Organic Light-Emitting Diodes (OLEDS).

o Flavoring Agent: It has been used as a flavoring ingredient in the food industry.[7]

l 4-Methylbiphenyl l
Pharmaceunca} Synthesis Agrochemicals & Dyes OLED Materials Flavoring Agents
(e.g., Telmisartan)

Click to download full resolution via product page

Caption: Major applications of 4-Methylbiphenyl.

Biological Activity and Toxicology

Direct studies on the biological activity and mechanism of action of 4-Methylbiphenyl are
limited. Its primary significance in drug development is as a precursor to more complex,

biologically active molecules.[17]

In terms of toxicology, 4-Methylbiphenyl is considered moderately toxic if ingested.[1] It can
cause skin and eye irritation.[1] It is not currently classified as a carcinogen by major regulatory
agencies.[1] The toxicological properties have not been fully investigated.[3]
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Table 3: Toxicological Profile of 4-Methylbiphenyl

Endpoint Observation Reference
Acute Oral Toxicity Moderately toxic by ingestion [1]
Irritation Causes skin and eye irritation [1]
Carcinogenicity Not classified as a known 1

carcinogen

Conclusion

4-Methylbiphenyl is a commercially important chemical with a well-established profile of
physical and chemical properties. Its synthesis is predominantly achieved through robust and
scalable cross-coupling methodologies. While its direct biological activity is not extensively
documented, its role as a crucial intermediate in the synthesis of pharmaceuticals and other
high-value materials underscores its importance for researchers and professionals in chemical
and drug development. Further investigation into its metabolic fate and potential biological
interactions could open new avenues for research and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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